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Compound of Interest

Compound Name: ML120 analog 1

Cat. No.: B12365065

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in vitro activity of ML120 analog 1, a
selective inhibitor of Hematopoietic Protein Tyrosine Phosphatase (HePTP). This document
details its inhibitory potency, selectivity against other phosphatases, the experimental protocols
used for its characterization, and its role within the cellular signaling cascade.

Core Quantitative Data

ML120 analog 1, also identified as probe ML119 (PubChem CID: 1357397), is a competitive
inhibitor of HePTP.[1][2] The following tables summarize its key quantitative in vitro activity and
selectivity.

Table 1: In Vitro Inhibitory Activity of ML120 Analog 1 against HePTP

Parameter Value (pM) Inhibition Type
Ki 0.69£0.20 Competitive
IC50 0.21

Table 2: Selectivity of ML120 Analog 1 against Other Protein Tyrosine Phosphatases (PTPs)
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Phosphatase Selectivity (Fold over HePTP)
VHR 19.5

MKP-3 42

CD45 8.8

Shp2 4.1

TCPTP 2.6

Lyp 1.4

LAR >50

PTP1B 4.3

HePTP Signaling Pathway and Inhibition by ML120
Analog 1

Hematopoietic Protein Tyrosine Phosphatase (HePTP) is a key negative regulator of the
Mitogen-Activated Protein Kinase (MAPK) signaling pathways, specifically targeting
Extracellular signal-regulated kinases 1 and 2 (ERK1/2) and p38.[1][3][4] By dephosphorylating
these kinases, HePTP terminates the signaling cascade that is crucial for T-cell activation and
other hematopoietic cell functions.[5] Inhibition of HePTP by ML120 analog 1 blocks this
dephosphorylation, leading to sustained activation of ERK1/2 and p38.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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